1-Benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine

• Molecular Formula: C17H19FN2
• Molecular Weight: 270.34 g/mol
• IUPAC Name: 1-benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine
• InChI: InChI=1S/C17H19FN2/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)19)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12,19H2
• InChI Key: XWQQHNDVAHVAEZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)N)C3=CC=C(C=C3)F

Description

1-Benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C17H19FN2 and its molecular weight is 270.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Titanium (IV) chloride (179.4 g, 0.94 mol) was added drop wise to a suspension of zinc powder (123.6 g, 1.89 mol) in THF (1200 ml). This solution was heated at 68° C. for one hour, then cooled to RT before rac-(3R,4S)-1-benzyl-3-(4-fluoro-phenyl)-4-nitro-pyrrolidine (94 g, 0.31 mol) in THF (400 ml) was added. The reaction mixture was then stirred at reflux over night. The reaction was cooled to RT, diluted with 3000 ml of Et2O, washed with an aqueous solution of NaHCO3 and the organic phases were dried over Na2SO4. Flash chromatography (SiO2, CH2Cl2/MeOH, 9:1) yielded 18.9 g (22%) of rac-(3S,4R)-1-benzyl-4-(4-fluoro-phenyl)-pyrrolidin-3-ylamine as a brown oil.